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Compound of Interest

Compound Name: 4-(Oxetan-3-yloxy)aniline

Cat. No.: B1396200

Introduction: A Modern Building Block for Drug
Discovery

4-(Oxetan-3-yloxy)aniline (CAS No: 1221819-62-0) has emerged as a significant building
block for medicinal chemistry and drug development professionals.[1] Its unique structure,
combining a reactive aniline moiety with a strained oxetane ring, offers a strategic advantage in
molecular design. The oxetane group, a polar, sp3-rich motif, is often employed as a bioisostere
for less favorable groups like carbonyls, serving to enhance aqueous solubility, metabolic
stability, and three-dimensionality in drug candidates.[1] The primary amine provides a versatile
handle for a wide array of chemical transformations, including amide bond formations and
cross-coupling reactions.[1]

However, as with all primary aromatic amines, this compound warrants careful and informed
handling due to its potential health hazards.[2][3] This guide provides a comprehensive
overview of the safety protocols, risk mitigation strategies, and emergency procedures
necessary for the responsible use of 4-(Oxetan-3-yloxy)aniline in a research and
development laboratory setting.

Physicochemical Properties Summary
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Property Value Source
CAS Number 1221819-62-0 [11[4]
Molecular Formula CoH11NO:2 [41[5]
Molecular Weight 165.19 g/mol [5]
Appearance Solid (Typical) N/A

2-8°C, under inert atmosphere,
Storage _ [1]
protected from light

Hazard Identification and Toxicological Profile

The primary hazards of 4-(Oxetan-3-yloxy)aniline are associated with its aniline substructure.
Aromatic amines as a class are known for their potential toxicity, and appropriate precautions
are mandatory.[2][6]

GHS Hazard Classification

Based on data for structurally related compounds, 4-(Oxetan-3-yloxy)aniline and its
derivatives are classified with the following hazards:
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Hazard Statement Code Classification Source

Acute Toxicity, Oral

Harmful if swallowed H302 [71[8]
(Category 4)
Skin
Causes skin irritation H315 Corrosion/Irritation [718]
(Category 2)
) Serious Eye
Causes serious eye o
o H319 Damage/Irritation [718]
irritation
(Category 2A)
Specific Target Organ
May cause respirator Toxicity, Single
o PIEOY ass N ue
irritation Exposure (Category
3)

Note: This classification is based on available data for similar compounds and should be
treated as a minimum standard. A comprehensive risk assessment should always be
performed.

Toxicological Insights

Primary aromatic amines (PAAs) are readily absorbed through the skin, as well as via
inhalation and ingestion.[2] Their toxicity often manifests as hematotoxicity, specifically by
inducing methemoglobinemia, a condition where the iron in hemoglobin is oxidized, reducing its
ability to transport oxygen.[9] This can lead to symptoms like cyanosis (bluish skin color).[9]

While specific carcinogenicity and mutagenicity data for 4-(Oxetan-3-yloxy)aniline are not
readily available, many aromatic amines are classified as suspected carcinogens or mutagens.
[3][10] Therefore, it is prudent to handle this compound with the assumption that it may pose
long-term health risks, including potential damage to organs upon prolonged or repeated
exposure.[10][11]

Risk Assessment and Control Measures
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A thorough, task-specific risk assessment must be conducted before any procedure involving
4-(Oxetan-3-yloxy)aniline. The primary control strategy is to minimize all potential routes of
exposure.

Engineering Controls

e Chemical Fume Hood: All handling of 4-(Oxetan-3-yloxy)aniline, including weighing,
dispensing, and reaction setup, must be performed inside a certified chemical fume hood to
prevent inhalation of dust or vapors.[12]

o Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are
diluted and removed.[13]

Personal Protective Equipment (PPE)

Appropriate PPE is the final line of defense and must be worn at all times when handling this
chemical.
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PPE Item

Specification

Rationale

Hand Protection

Nitrile gloves (or other
chemically resistant gloves).

Inspect prior to use.

Prevents skin contact.
Aromatic amines can be
absorbed through the skin.[2]
[7] Use proper glove removal
technique to avoid

contaminating hands.[7]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from dust

particles or splashes.[7]

Face Protection

Face shield (in addition to

goggles)

Required when there is a

significant risk of splashing.[7]

Body Protection

Laboratory coat.

Protects skin and personal
clothing from contamination.
[11]

Respiratory Protection

Not typically required if work is
performed in a fume hood. If
aerosols or dust may be
generated outside a hood, a
NIOSH-approved respirator
(e.g., N95 for dusts) is
necessary.[7][13]

Prevents inhalation of airborne

particles.

Standard Operating Procedure (SOP) for Safe

Handling

The following step-by-step procedure outlines the safe handling of 4-(Oxetan-3-yloxy)aniline

from receipt to use in a typical synthetic reaction.

I. Receiving and Storage

 Inspect: Upon receipt, visually inspect the container for any damage or leaks.
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o Label: Ensure the container is clearly labeled with the chemical name, date received, and all
relevant GHS hazard pictograms.

» Store: Store the container in a designated, well-ventilated, cool, and dark location, preferably
in a refrigerator at 2-8°C.[1] Ensure it is stored under an inert atmosphere (e.g., in a
desiccator with argon or nitrogen backfill) and away from incompatible materials such as
strong acids, strong oxidizing agents, and acid chlorides.[13][14]

II. Weighing and Dispensing

o Prepare Workspace: Before handling, ensure the chemical fume hood sash is at the
appropriate height and the work area is clean and uncluttered.

o Don PPE: Put on all required PPE as detailed in the table above.

o Tare Balance: Place a clean weighing vessel on the analytical balance inside the fume hood
and tare it.

e Dispense Solid: Carefully dispense the required amount of 4-(Oxetan-3-yloxy)aniline into
the weighing vessel. Use a spatula and avoid generating dust. If dust is unavoidable, work in
a way that directs it away from your breathing zone and towards the back of the hood.

o Seal Container: Immediately and tightly seal the main container.

o Clean: Wipe down the spatula and any contaminated surfaces within the fume hood with a
solvent-moistened wipe (e.g., ethanol or isopropanol). Dispose of the wipe as hazardous
waste.

[ll. Use in a Synthetic Reaction (Example: Amide Coupling)

 Inert Atmosphere: Set up the reaction glassware in the fume hood. If the reaction is air or
moisture-sensitive, ensure the system is under an inert atmosphere (N2 or Ar).

» Add Reagents: Charge the reaction vessel with the solvent and other reagents first.

e Add Aniline: Add the weighed 4-(Oxetan-3-yloxy)aniline to the reaction vessel. This can be
done as a solid or by first dissolving it in a small amount of an appropriate solvent.
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¢ Monitor Reaction: Conduct the reaction within the fume hood.

e Quenching: At the end of the reaction, cool the mixture to the appropriate temperature before
cautiously quenching it with a suitable reagent. Be aware of potential exotherms or gas
evolution.

Emergency Procedures

In the event of an exposure or spill, immediate and correct action is critical.
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Emergency Situation

Response Protocol

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek medical
attention.[7][15]

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, lifting the upper
and lower eyelids occasionally. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[7][15]

Inhalation

Move the individual to fresh air immediately. If
breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical
attention.[7][15]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[7][16]

Small Spill

Wearing appropriate PPE, absorb the spill with
an inert material (e.g., vermiculite, sand). Sweep
up the material, place it in a sealed container,
and label it for hazardous waste disposal. Clean

the spill area with a suitable solvent.[14]

Large Spill

Evacuate the area. Alert laboratory personnel
and the institutional safety officer. Do not
attempt to clean up without specialized training

and equipment.

Fire

Use a dry chemical, carbon dioxide, or alcohol-
resistant foam extinguisher.[7] Wear a self-
contained breathing apparatus (SCBA) if
necessary.[7][16]
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Waste Management and Disposal

All waste containing 4-(Oxetan-3-yloxy)aniline must be treated as hazardous waste.[17]
Evaporation in the fume hood is not an acceptable method of disposal.[17]

Step-by-Step Disposal Protocol

o Container Selection: Choose a chemically compatible, leak-proof container with a screw-on
cap for waste collection.[17] Do not use makeshift closures.[17]

o Waste Segregation:

o Solid Waste: Collect unused or contaminated solid 4-(Oxetan-3-yloxy)aniline,
contaminated consumables (e.g., weighing paper, wipes), and spill cleanup materials in a
designated solid hazardous waste container.[17]

o Liquid Waste: Collect reaction mixtures and solvent rinses in a designated liquid
hazardous waste container. Do not mix incompatible waste streams.

o Labeling: Clearly label the waste container with the words "Hazardous Waste" and list all
contents, including solvents and their approximate percentages.[17]

o Storage: Keep waste containers securely closed except when adding waste.[17] Store them
in a designated Satellite Accumulation Area until they are collected by the institution's
Environmental Health and Safety (EHS) department.

o Disposal: Arrange for disposal through a licensed professional waste disposal service,
following all local, state, and federal regulations.[7][14]

Visualization of Workflows

Safe Handling Workflow Diagram

The following diagram illustrates the complete lifecycle for the safe handling of 4-(Oxetan-3-
yloxy)aniline in the laboratory.

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b1396200?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_4_oxan_2_yl_aniline_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_4_oxan_2_yl_aniline_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_4_oxan_2_yl_aniline_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_4_oxan_2_yl_aniline_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1396200?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_4_oxan_2_yl_aniline_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_4_oxan_2_yl_aniline_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_4_oxan_2_yl_aniline_A_Guide_for_Laboratory_Professionals.pdf
http://angenechemical.com/sds/869945-98-2.pdf
https://www.fishersci.com/store/msds?partNumber=AC155281000&countryCode=US&language=en
https://www.benchchem.com/product/b1396200?utm_src=pdf-body
https://www.benchchem.com/product/b1396200?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1396200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Preparation & Storage

(1. Receive & Inspec)
2. Store Securely
(2-8°C, Inert, Dark)
G. Conduct Risk Assessmen)

Active Hanfling (in Fume Hood)

4. Don Full PPE

5. Weigh & Dispense

6. Use in Reaction

Waste &|Disposal

7. Collect Hazardous Waste
(Solid & Liquid)

8. Label Waste Container

9. EHS Pickup & Disposal

Click to download full resolution via product page

Caption: Workflow for safe handling of 4-(Oxetan-3-yloxy)aniline.
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Representative Reaction Diagram

This diagram shows a general acylation reaction, a common use for this compound.

4-(Oxetan-3-yloxy)aniline

Acyl Chloride (R-COCI) + Solvent 4 Amide Product

Base (e.g., Pyridine)

Click to download full resolution via product page

Caption: General acylation of 4-(Oxetan-3-yloxy)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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